Cas no 1256821-45-0 (5-Methoxy-3-phenylpicolinic acid)

• Product Name: 5-Methoxy-3-phenylpicolinic acid
• CAS No: 1256821-45-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4908157
• Update Time: 2025-07-23

5-Methoxy-3-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-phenylpicolinic acid

• Inchi： 1S/C13H11NO3/c1-17-10-7-11(9-5-3-2-4-6-9)12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： NXLGLNJDPHZHPU-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(=O)O)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-3-phenylpicolinic acid

5-Methoxy-3-phenylpicolinic Acid (CAS No. 1256821-45-0): A Comprehensive Overview of Its Properties and Applications

5-Methoxy-3-phenylpicolinic acid (CAS No. 1256821-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This picolinic acid derivative is characterized by its unique molecular structure, featuring a methoxy group at the 5-position and a phenyl ring at the 3-position of the picolinic acid backbone. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

In recent years, the demand for high-purity 5-Methoxy-3-phenylpicolinic acid has surged, driven by its role in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other targeted therapies. The compound's ability to modulate specific biological pathways has made it a subject of intense study in oncology research and inflammatory disease treatment development.

The synthesis of CAS 1256821-45-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the growing emphasis on sustainable production in the chemical industry. Analytical characterization of this compound typically includes HPLC analysis, mass spectrometry, and NMR spectroscopy to verify its structural integrity and purity.

From a commercial perspective, 5-Methoxy-3-phenylpicolinic acid suppliers are increasingly focusing on GMP-compliant manufacturing to meet the stringent requirements of pharmaceutical applications. The global market for this specialty chemical has shown steady growth, particularly in regions with strong biotech and pharmaceutical hubs. Current research trends indicate expanding applications in precision medicine and personalized therapeutics, where the compound's structural features offer unique advantages for drug design.

Quality control measures for 5-Methoxy-3-phenylpicolinic acid (1256821-45-0) are critical, especially for research-grade and clinical trial materials. Standard specifications typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability over extended periods.

Emerging applications of this compound include its use in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The phenyl and methoxy substituents of 5-Methoxy-3-phenylpicolinic acid make it particularly suitable for designing E3 ligase ligands, which are crucial components of these novel therapeutic agents. This application has sparked renewed interest in the compound among researchers working on next-generation therapeutics.

Environmental and safety considerations for handling CAS 1256821-45-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Disposal should be conducted in accordance with local regulations for chemical waste management.

The future outlook for 5-Methoxy-3-phenylpicolinic acid appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural versatility continues to make it a valuable tool for medicinal chemists seeking to develop novel compounds with improved pharmacokinetic properties and target specificity. As drug discovery approaches become increasingly sophisticated, demand for high-quality, well-characterized building blocks like this compound is expected to grow substantially.